Cas no 1806986-03-7 (Methyl 2-cyano-3-(difluoromethyl)-5-methoxypyridine-6-carboxylate)

• Product Name: Methyl 2-cyano-3-(difluoromethyl)-5-methoxypyridine-6-carboxylate
• CAS No: 1806986-03-7
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4806896
• Update Time: 2025-05-23

Methyl 2-cyano-3-(difluoromethyl)-5-methoxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-(difluoromethyl)-5-methoxypyridine-6-carboxylate

• Inchi： 1S/C10H8F2N2O3/c1-16-7-3-5(9(11)12)6(4-13)14-8(7)10(15)17-2/h3,9H,1-2H3
• InChI Key： JTSBYLYITSFJGU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(C(=O)OC)C(=C1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.7
• Topological Polar Surface Area: 72.2

Additional information on Methyl 2-cyano-3-(difluoromethyl)-5-methoxypyridine-6-carboxylate

Methyl 2-cyano-3-(difluoromethyl)-5-methoxypyridine-6-carboxylate (CAS No. 1806986-03-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-cyano-3-(difluoromethyl)-5-methoxypyridine-6-carboxylate (CAS No. 1806986-03-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential applications in drug development. This compound, characterized by its pyridine core appended with various functional groups, represents a critical intermediate in the synthesis of bioactive molecules.

The molecular structure of Methyl 2-cyano-3-(difluoromethyl)-5-methoxypyridine-6-carboxylate encompasses several key elements that contribute to its utility in medicinal chemistry. The presence of a cyano group at the 2-position and a difluoromethyl group at the 3-position introduces unique electronic and steric properties, making it a valuable scaffold for designing molecules with enhanced binding affinity and metabolic stability. Additionally, the methoxy group at the 5-position and the carboxylate ester at the 6-position provide further opportunities for chemical modification, enabling the synthesis of a wide array of derivatives.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. The structural motifs present in Methyl 2-cyano-3-(difluoromethyl)-5-methoxypyridine-6-carboxylate have been leveraged to design small molecules that interact with biological targets in innovative ways. For instance, the difluoromethyl group is well-known for its ability to improve pharmacokinetic properties such as bioavailability and metabolic resistance, making it a highly sought-after moiety in drug design.

The pyridine core itself is a privileged scaffold in medicinal chemistry, frequently appearing in numerous FDA-approved drugs due to its favorable interactions with biological macromolecules. By incorporating functional groups like cyano and methoxy, Methyl 2-cyano-3-(difluoromethyl)-5-methoxypyridine-6-carboxylate becomes an even more potent tool for medicinal chemists seeking to develop next-generation therapeutics. The carboxylate ester functionality further enhances its synthetic utility by allowing for easy conversion into other pharmacophores through various chemical transformations.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, particularly cancer. Researchers have utilized Methyl 2-cyano-3-(difluoromethyl)-5-methoxypyridine-6-carboxylate to develop novel inhibitors that target specific kinases with high selectivity and potency. The difluoromethyl group, in particular, has been shown to enhance binding affinity by improving hydrophobic interactions and reducing metabolic susceptibility.

The compound's potential extends beyond kinase inhibition; it has also been explored as a precursor in the development of antiviral and antibacterial agents. The unique electronic properties induced by the cyano and difluoromethyl groups make it an attractive candidate for designing molecules that disrupt viral replication or bacterial growth mechanisms. Recent studies have demonstrated promising results when using this intermediate to synthesize derivatives with potent antiviral activity against RNA viruses, highlighting its broad applicability in infectious disease research.

The synthetic pathways involving Methyl 2-cyano-3-(difluoromethyl)-5-methoxypyridine-6-carboxylate are also noteworthy from a chemical innovation perspective. Modern synthetic methodologies have enabled more efficient and sustainable routes to this intermediate, often employing catalytic processes that minimize waste and improve yield. These advancements not only make the compound more accessible but also align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In conclusion, Methyl 2-cyano-3-(difluoromethyl)-5-methoxypyridine-6-carboxylate (CAS No. 1806986-03-7) stands as a testament to the power of structural diversity in drug discovery. Its unique combination of functional groups provides chemists with a rich palette for designing molecules with tailored biological activities. As research continues to uncover new therapeutic targets and challenges, this compound will undoubtedly remain a cornerstone in the development of innovative pharmaceuticals.